5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (5-NPSPB) is a synthetic compound that has found numerous applications in scientific research. It is a white crystalline solid with a molecular weight of 399.5 g/mol, and is soluble in water and organic solvents. In its pure form, 5-NPSPB is a 95% pure compound.
Mechanism of Action
The mechanism of action of 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as serine proteases, by binding to their active sites and disrupting their catalytic activity. Additionally, 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is thought to act as an antioxidant, preventing the oxidation of lipids and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% are not yet fully understood. However, it is believed that the compound may have anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been shown to reduce the production of reactive oxygen species, which are known to cause oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The primary advantage of using 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments is its high purity, which allows for precise control of reaction conditions. Additionally, the compound is relatively stable, which makes it ideal for use in long-term experiments. However, the compound is relatively expensive, and its solubility in water is limited.
Future Directions
The potential future applications of 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% are numerous. For example, the compound could be used to develop new drugs for the treatment of various diseases, such as cancer and inflammation. Additionally, 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% could be used to synthesize new materials for use in biotechnology, such as enzymes and proteins. Finally, the compound could be used to develop new methods for the synthesis of organic compounds.
Synthesis Methods
5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is synthesized from piperidine-4-sulfonic acid, nitrobenzene, and 4-chlorobenzoyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction is typically carried out in an organic solvent such as dichloromethane or toluene. The reaction is complete when the mixture is heated to a temperature of 80-90°C.
Scientific Research Applications
5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a precursor for the synthesis of other compounds, and as a catalyst in the synthesis of various organic compounds. Additionally, 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been used in the synthesis of peptides, proteins, and other macromolecules.
properties
IUPAC Name |
3-nitro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O6S/c21-18(22)15-10-14(11-16(12-15)20(23)24)13-4-6-17(7-5-13)27(25,26)19-8-2-1-3-9-19/h4-7,10-12H,1-3,8-9H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRCVDFONSBZKEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90692397 |
Source
|
Record name | 5-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid | |
CAS RN |
1261957-44-1 |
Source
|
Record name | 5-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.